Cas no 890842-79-2 ({1-[(4-methylphenyl)sulfonyl]-5-phenyl-1h-pyrrolo[2,3-b]pyridin-3 -yl}boronic Acid)

• Product Name: {1-[(4-methylphenyl)sulfonyl]-5-phenyl-1h-pyrrolo[2,3-b]pyridin-3 -yl}boronic Acid
• CAS No: 890842-79-2
• MF: C₂₀H₁₇BN₂O₄S
• MW: 392.235983610153
• CID: 1939731
• Update Time: 2026-04-28

{1-[(4-methylphenyl)sulfonyl]-5-phenyl-1h-pyrrolo[2,3-b]pyridin-3 -yl}boronic Acid Chemical and Physical Properties

Names and Identifiers

• {1-[(4-Methylphenyl)sulfonyl]-5-phenyl-1H-pyrrolo[2,3-b]pyridin-3 -yl}boronic acid
• 4-Chloro-1-phenoxyacetyl-2-methoxycarbonylaminobenzimidazole
• 4-Chlorobenacil
• Carbamic acid, (1-((4-chlorophenoxy)acetyl)-1H-benzimidazol-2-yl)-, methyl ester
• AC1O54C4
• {1-[(4-chloro-phenoxy)-acetyl]-1H-benzoimidazol-2-yl}-carbamic acid methyl ester
• 4-Chlorobenacyl
• BORONIC ACID, B-[1-[(4-METHYLPHENYL)SULFONYL]-5-PHENYL-1H-PYRROLO[2,3-B]PYRIDIN-3-YL]-
• {1-[(4-methylphenyl)sulfonyl]-5-phenyl-1h-pyrrolo[2,3-b]pyridin-3 -yl}boronic Acid

• Inchi： InChI=1S/C20H17BN2O4S/c1-14-7-9-17(10-8-14)28(26,27)23-13-19(21(24)25)18-11-16(12-22-20(18)23)15-5-3-2-4-6-15/h2-13,24-25H,1H3
• InChI Key： GTFCBHZBSGPDCH-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=C2N=CC(=C3)C4=CC=CC=C4)B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4